6-(1-(2-((3,4-dimethylphenyl)amino)-2-oxoethyl)-2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)-N-(4-fluorobenzyl)hexanamide

Specification

• Molecular Formula: C29H31FN4O4S
• Molecular Weight: 550.6 g/mol
• IUPAC Name: 6-[1-[2-(3,4-dimethylanilino)-2-oxoethyl]-2,4-dioxothieno[3,2-d]pyrimidin-3-yl]-N-[(4-fluorophenyl)methyl]hexanamide
• Standard InChI: InChI=1S/C29H31FN4O4S/c1-19-7-12-23(16-20(19)2)32-26(36)18-34-24-13-15-39-27(24)28(37)33(29(34)38)14-5-3-4-6-25(35)31-17-21-8-10-22(30)11-9-21/h7-13,15-16H,3-6,14,17-18H2,1-2H3,(H,31,35)(H,32,36)
• Standard InChI Key: DVLLZLBXWCIHBC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C3=C(C(=O)N(C2=O)CCCCCC(=O)NCC4=CC=C(C=C4)F)SC=C3)C

Introduction

The compound 6-(1-(2-((3,4-dimethylphenyl)amino)-2-oxoethyl)-2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)-N-(4-fluorobenzyl)hexanamide is a complex organic molecule featuring a thieno[3,2-d]pyrimidine core, which is known for its biological activity, particularly in medicinal chemistry. This compound incorporates a 3,4-dimethylphenyl group and a 4-fluorobenzyl moiety, suggesting potential interactions with biological targets, making it an interesting candidate for pharmaceutical applications.

Structural Features

• Thieno[3,2-d]pyrimidine Core: This bicyclic structure is recognized for its biological activity, often associated with kinase inhibition and other pharmacological effects.

• 3,4-Dimethylphenyl Group: Contributes to potential interactions with biological targets due to its aromatic nature.

• 4-Fluorobenzyl Moiety: Enhances the compound's ability to interact with biological systems, possibly affecting its pharmacokinetic properties.

• Hexanamide Side Chain: Provides additional sites for chemical modification and potential biological activity.

Synthesis

The synthesis of this compound likely involves multi-step reactions, including the formation of the thieno[3,2-d]pyrimidine core and the attachment of the 3,4-dimethylphenyl and 4-fluorobenzyl groups. Common methods may include nucleophilic substitutions and electrophilic additions.

Biological Activity

Compounds with similar structures often exhibit significant biological activities, including anticancer and anti-inflammatory effects. The thieno[3,2-d]pyrimidine scaffold has been associated with kinase inhibition, particularly targeting pathways involved in cancer progression. Specific biological assays are required to establish the exact efficacy and mechanism of action of this compound.

Comparison with Similar Compounds

Compound Name	Structure Features	Biological Activity
5-Cyano-6-(2-(3,4-Dimethylphenyl)amino)-4-(furan-2-yl)	Contains cyano group; potential anticancer activity	Anticancer
1-(2-((2,6-Dimethylphenyl)amino)-2-oxoethyl)-4-(2-hydroxy)	Hydroxy group; studied for neuroprotective effects	Neuroprotective
2-((3,4-Dimethylphenyl)amino)-2-oxoethyl 4-(1H-pyrazol-1-yl)benzoate	Pyrazole ring; known for anti-inflammatory properties	Anti-inflammatory

Potential Applications

Given its complex structure and potential biological activity, this compound could be explored for various therapeutic applications, including cancer treatment and inflammation management. Further research is needed to fully understand its pharmacological properties and potential as a therapeutic agent.